Extra-Ribosomal Functions of Ribosomal Protein L19: A Technical Guide

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*ribosomal protein L19*
CAS No.:	*107498-06-6*
Cat. No.:	*B1166144*

Get Quote

Introduction

Ribosomal Protein L19 (RPL19) is a component of the 60S large ribosomal subunit, encoded by the RPL19 gene located on chromosome 17q12.[1][2] Canonically, it is integral to protein synthesis, contributing to the structural integrity of the ribosome.[1] However, a growing body of evidence reveals that RPL19 possesses significant extra-ribosomal functions, acting as a pleiotropic molecule involved in a variety of cellular processes.[3][4][5][6][7] These functions extend beyond translation and implicate RPL19 in the pathogenesis of several diseases, most notably cancer. This technical guide provides an in-depth exploration of the extra-ribosomal roles of RPL19, focusing on its involvement in cancer progression, apoptosis, and the immune response, with detailed experimental protocols and pathway visualizations for researchers, scientists, and drug development professionals.

RPL19 in Cancer

RPL19 has been identified as a key player in the progression of multiple cancers, often acting as a prognostic biomarker.[8][9][10] Its overexpression is frequently correlated with a more aggressive malignant phenotype and poorer patient outcomes.[9][10][11]

© 2026 BenchChem. All rights reserved.

Prognostic Significance and Overexpression

Elevated expression of RPL19 has been documented in a range of epithelial malignancies, including prostate cancer, hepatocellular carcinoma (HCC), lung adenocarcinoma, and breast cancer.[8][9][12][13] In prostate cancer, RPL19 mRNA levels are significantly higher in malignant cell lines and primary carcinomas compared to benign tissues.[9] This increased expression is a strong predictor of shorter patient survival.[14][15] Similarly, in HCC, RPL19 is overexpressed in tumor tissues, and this correlates with a poor prognosis.[8][10][16] In lung adenocarcinoma, RPL19 has been identified as a tumor-associated antigen, with its overexpression observed in 40% of lung cancer tissues.[12]

Cancer Type	RPL19 Expression Change	Correlation with Prognosis	Reference
Prostate Cancer	4.9- to 6.7-fold increase in malignant cell lines; 7.9-fold increase in malignant tissue	High expression predictive of shorter survival	[9]
Hepatocellular Carcinoma	Overexpressed in tumor tissues ($p = 0.016$)	High expression correlated with poor prognosis ($p < 0.0007$)	[8][10]
Lung Adenocarcinoma	Overexpressed in 40% of tissues	Associated with poor prognosis	[12]
Colorectal Cancer	Expression associated with advanced tumor stage	Unfavorable prognostic factor	[12]
Breast Cancer	High expression linked to erbB-2 overexpression	-	[12][13]

Role in Tumor Progression, Cell Migration, and Invasion

© 2026 BenchChem. All rights reserved.

RPL19 is not merely a marker of malignancy but an active promoter of the malignant phenotype.[11] Studies have shown its involvement in key processes that drive tumor progression, such as cell cycle regulation, migration, and invasion.

In lung cancer cell lines, suppression of RPL19 using siRNA leads to reduced synthesis of cyclin D1 and cyclin D3, and an increase in p27kip1 and p16 INK4A, resulting in G1-phase cell cycle arrest and inhibited proliferation.[12] This suggests that RPL19 plays a role in cell cycle regulation.

Functional studies in prostate cancer cells have demonstrated that silencing RPL19 significantly reduces the invasive potential of the cells.[3] Knockdown of RPL19 in the highly invasive PC-3M prostate cancer cell line led to an approximately 5-fold reduction in their ability to invade through an extracellular matrix.[3] This abrogation of the aggressive phenotype is not due to effects on cell proliferation or apoptosis in vitro, but rather through the perturbation of networks involving transcription factors and cellular adhesion genes.[3][17][18] This points to the critical role of RPL19's extra-ribosomal functions in regulating cellular phenotype.[3][18] In breast cancer, the deubiquitinase USP19 has been identified as a regulator of cell migration and invasion, and while a direct link to RPL19 isn't established in the provided texts, the modulation of ubiquitination pathways is a recurring theme in cancer cell motility.[19][20]

// Nodes RPL19 [label="High RPL19 Expression", fillcolor="#EA4335", fontcolor="#FFFFFF"]; CyclinD [label="Cyclin D1/D3 Synthesis\n(Increased)", fillcolor="#FBBC05", fontcolor="#202124"]; p27_p16 [label="p27kip1 / p16INK4A\n(Decreased)", fillcolor="#FBBC05", fontcolor="#202124"]; CellCycle [label="G1/S Transition\n(Promoted)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Proliferation [label="Cell Proliferation", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Adhesion [label="Cell Adhesion & TF Networks\n(Perturbed)", fillcolor="#FBBC05", fontcolor="#202124"]; Migration [label="Cell Migration & Invasion", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Progression [label="Tumor Progression &\nPoor Prognosis", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges RPL19 -> CyclinD [label=" upregulates"]; RPL19 -> p27_p16 [label=" downregulates"]; CyclinD -> CellCycle; p27_p16 -> CellCycle [arrowhead=tee]; CellCycle -> Proliferation; RPL19 -> Adhesion [label=" modulates"]; Adhesion -> Migration; Proliferation -> Progression; Migration -> Progression; } END_DOT

Caption: RPL19's role in promoting cancer progression.

© 2026 BenchChem. All rights reserved.

RPL19 and Apoptosis

Beyond its role in promoting cell survival and proliferation in cancer, RPL19 also has a context-dependent pro-apoptotic function, particularly in response to endoplasmic reticulum (ER) stress. In MCF7 breast cancer cells, overexpression of RPL19 is not cytotoxic on its own but sensitizes the cells to ER stress-induced cell death.[15] Upregulation of RPL19 induces ER stress, leading to an enhanced unfolded protein response (UPR) and increased apoptosis.[15]

Interestingly, in prostate cancer cells, the knockdown of RPL19 did not significantly alter the basal levels of apoptosis, nor did it affect the expression of cleaved caspases-3 and -9.[3] This suggests that the pro-apoptotic function of RPL19 may be specific to certain cell types or stress conditions, like the ER stress observed in breast cancer cells.

RPL19 and the Immune Response

RPL19 has emerged as a modulator of the immune system, with roles in both suppressing and activating immune responses.

Immunosuppressive Functions

In hepatocellular carcinoma, high expression of RPL19 is associated with suppressed immune infiltration.[8][21] This suggests that in the tumor microenvironment, RPL19 may contribute to immune evasion. Another ribosomal protein, RPS19, has been shown to be released from apoptotic tumor cells and interact with the C5a receptor 1 on myeloid-derived suppressor cells, promoting their recruitment to the tumor and inducing immunosuppressive cytokines.[22] While this is RPS19, it highlights a mechanism by which ribosomal proteins can exert extra-ribosomal immunosuppressive functions.

Pro-inflammatory and Immune-Activating Functions

Conversely, RPL19 can also be involved in pro-inflammatory responses. Ribosomal proteins are known to be involved in regulating inflammatory signaling pathways such as NF-κB and MAPK.[23] In a study on Systemic Lupus Erythematosus (SLE), RPL19 was identified as one of the hub genes that may play a key role in the advancement of the disease, which is characterized by chronic inflammation.[24]

© 2026 BenchChem. All rights reserved.

Furthermore, RPL19 has been identified as a novel tumor antigen in lung adenocarcinoma, recognized by autologous cytotoxic T lymphocytes (CTLs).[12][15] The expression level of RPL19 mRNA in lung cancer cells positively correlates with the lytic activity of CTL clones, suggesting that high expression of RPL19 can elicit a tumor-specific immune response.[12]

In plants, RPL19 plays a role in nonhost disease resistance. Silencing of the RPL19 gene in Nicotiana benthamiana compromises the hypersensitive response (HR), a form of programmed cell death that limits pathogen spread.[25] This indicates an evolutionarily conserved role for RPL19 in innate immunity and defense responses.[25]



Click to download full resolution via product page

Caption: Dual role of RPL19 in the immune response.

Experimental Protocols

siRNA-Mediated Knockdown of RPL19

This protocol describes the general steps for silencing RPL19 expression in a cancer cell line to study its effect on cell phenotype, based on methodologies used in prostate and lung cancer studies.[3][12]

- Cell Culture: Culture the target cancer cell line (e.g., PC-3M, H1224L) in appropriate media and conditions until they reach 50-70% confluency.

© 2026 BenchChem. All rights reserved.

- siRNA Preparation: Reconstitute lyophilized siRNA targeting RPL19 and a non-targeting control siRNA (scramble) according to the manufacturer's instructions to a stock concentration (e.g., 20 µM).
- Transfection:
  - For a 6-well plate, dilute 5 µL of siRNA stock solution into 250 µL of serum-free medium (e.g., Opti-MEM).
  - In a separate tube, dilute 5 µL of a lipid-based transfection reagent (e.g., Lipofectamine RNAiMAX) into 250 µL of serum-free medium and incubate for 5 minutes.
  - Combine the diluted siRNA and diluted transfection reagent, mix gently, and incubate for 20-30 minutes at room temperature to allow complex formation.
  - Add the 500 µL of siRNA-lipid complex to the cells in each well, which should contain ~2 mL of fresh culture medium.
- Incubation: Incubate the cells for 24-72 hours at 37°C in a CO2 incubator. The optimal time will depend on the cell line and the specific assay to be performed.
- Validation of Knockdown: Harvest the cells and extract RNA and protein.
  - qPCR: Perform quantitative real-time PCR to measure the relative abundance of RPL19 mRNA compared to the scramble control and a housekeeping gene (e.g., GAPDH). A successful knockdown should show a significant reduction in RPL19 mRNA.
  - Western Blot: Perform Western blotting using a specific anti-RPL19 antibody to confirm the reduction of RPL19 protein levels.
- Phenotypic Assays: Following confirmation of knockdown, perform downstream functional assays such as cell proliferation assays (e.g., MTT), cell cycle analysis (flow cytometry), migration assays, or invasion assays.[3][12]

// Nodes Start [label="Culture Cancer Cells\n(e.g., PC-3M)", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Transfection [label="Transfect with\nsi-RPL19 or si-Control", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Incubate [label="Incubate\n(24-72 hours)",

© 2026 BenchChem. All rights reserved.

fillcolor="#FBBC05", fontcolor="#202124"]; Harvest [label="Harvest Cells", fillcolor="#F1F3F4", fontcolor="#202124"]; Validation [label="Validate Knockdown", shape=diamond, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; qPCR [label="qPCR for mRNA levels", shape=note, fillcolor="#FFFFFF", fontcolor="#202124"]; WB [label="Western Blot for Protein levels", shape=note, fillcolor="#FFFFFF", fontcolor="#202124"]; Assays [label="Phenotypic Assays", shape=diamond, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Migration [label="Migration / Invasion Assay", shape=note, fillcolor="#FFFFFF", fontcolor="#202124"]; Proliferation [label="Proliferation / Cell Cycle Assay", shape=note, fillcolor="#FFFFFF", fontcolor="#202124"];

// Edges Start -> Transfection; Transfection -> Incubate; Incubate -> Harvest; Harvest -> Validation; Validation -> qPCR [label=" RNA"]; Validation -> WB [label=" Protein"]; Validation -> Assays [label=" Confirmed"]; Assays -> Migration; Assays -> Proliferation; } END_DOT

Caption: Workflow for RPL19 knockdown and analysis.

Cell Invasion Assay (Transwell)

This protocol is based on methods used to assess the invasive potential of cancer cells following genetic manipulation.[19][26]

- Chamber Preparation: Rehydrate Matrigel-coated Boyden chamber inserts (8 µm pore size) with serum-free medium for 2 hours at 37°C.
- Cell Preparation: Harvest cells (e.g., control and si-RPL19 transfected cells) by trypsinization, wash with PBS, and resuspend in serum-free medium at a concentration of 1 x 10^5 cells/mL.
- Seeding: Remove the rehydration medium from the inserts. Add 500 µL of the cell suspension to the upper chamber of the insert.
- Chemoattractant: Add 750 µL of medium containing a chemoattractant (e.g., 10% fetal bovine serum) to the lower chamber.
- Incubation: Incubate the chambers for 24-48 hours at 37°C in a CO2 incubator.
- Staining and Counting:

© 2026 BenchChem. All rights reserved.

- After incubation, carefully remove the non-invading cells from the top surface of the membrane with a cotton swab.
- Fix the cells that have invaded to the bottom surface of the membrane with methanol for 10 minutes.
- Stain the fixed cells with a 0.1% crystal violet solution for 20 minutes.
- Wash the inserts with water and allow them to air dry.
- Using a microscope, count the number of stained, invaded cells in several random fields of view.

- Data Analysis: Compare the average number of invading cells between the control and si-RPL19 groups. A significant decrease in the si-RPL19 group indicates that RPL19 is involved in cell invasion.[3]

Conclusion

Ribosomal Protein L19 is a multifaceted protein with critical extra-ribosomal functions that significantly impact cellular behavior and disease pathogenesis. Beyond its fundamental role in protein synthesis, RPL19 acts as a key regulator in cancer progression, apoptosis, and the immune response. Its overexpression in numerous cancers is a strong indicator of poor prognosis, and its direct involvement in promoting cell cycle progression, migration, and invasion makes it a compelling target for therapeutic intervention.[10][18] The context-dependent pro-apoptotic and immunomodulatory roles of RPL19 further highlight its complexity and its potential as a biomarker and a target for novel cancer therapies and immunotherapies.[12][15] Future research should continue to unravel the precise molecular mechanisms underlying these extra-ribosomal functions, paving the way for the development of targeted strategies to modulate RPL19 activity for clinical benefit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. genecards.org [genecards.org]
- 2. sinobiological.com [sinobiological.com]
- 3. siRNA Knockdown of Ribosomal Protein Gene RPL19 Abrogates the Aggressive Phenotype of Human Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Potential extra-ribosomal functions of ribosomal proteins in Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. Ribosomal proteins: functions beyond the ribosome - PMC [pmc.ncbi.nlm.nih.gov]
- 7. How Common are Extra-ribosomal Functions of Ribosomal Proteins? - PMC [pmc.ncbi.nlm.nih.gov]
- 8. RPL19 Is a Prognostic Biomarker and Promotes Tumor Progression in Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
- 9. aacrjournals.org [aacrjournals.org]
- 10. RPL19 Is a Prognostic Biomarker and Promotes Tumor Progression in Hepatocellular Carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. aacrjournals.org [aacrjournals.org]
- 12. Identification of ribosomal protein L19 as a novel tumor antigen recognized by autologous cytotoxic T lymphocytes in lung adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
- 13. 60S ribosomal protein L19 - Wikipedia [en.wikipedia.org]
- 14. Gene - RPL19 [maayanlab.cloud]
- 15. RPL19 ribosomal protein L19 [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
- 16. researchgate.net [researchgate.net]
- 17. researchgate.net [researchgate.net]
- 18. siRNA knockdown of ribosomal protein gene RPL19 abrogates the aggressive phenotype of human prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 19. USP19 modulates cancer cell migration and invasion and acts as a novel prognostic marker in patients with early breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 20. biorxiv.org [biorxiv.org]

© 2026 BenchChem. All rights reserved.

- 21. Frontiers | RPL19 Is a Prognostic Biomarker and Promotes Tumor Progression in Hepatocellular Carcinoma [frontiersin.org]
- 22. UQ eSpace [espace.library.uq.edu.au]
- 23. researchgate.net [researchgate.net]
- 24. scienceopen.com [scienceopen.com]
- 25. Plant Ribosomal Proteins, RPL12 and RPL19, Play a Role in Nonhost Disease Resistance against Bacterial Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
- 26. Overexpression of MRPL19 in predicting poor prognosis and promoting the development of lung adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]

- To cite this document: BenchChem. [Extra-Ribosomal Functions of Ribosomal Protein L19: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1166144/docs#extra-ribosomal-functions-of-ribosomal-protein-l19-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.